Cas no 198969-28-7 ((2R,4S)-1-tert-butyl 2-methyl 4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate)

• Product Name: (2R,4S)-1-tert-butyl 2-methyl 4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate
• CAS No: 198969-28-7
• MF: C₁₈H₂₃NO₆
• MW: 349.37832570076
• CID: 2357877
• PubChem ID: 98008526
• Update Time: 2025-11-01

(2R,4S)-1-tert-butyl 2-methyl 4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-1-tert-butyl 2-methyl 4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate
• 1-tert-butyl 2-methyl (2R,4S)-4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate
• (2R,4S)-1-tert-Butyl2-methyl4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-methyl (2R,4S)-4-benzoyloxypyrrolidine-1,2-dicarboxylate
• Methyl (2R,4S)-1-Boc-4-(benzoyloxy)pyrrolidine-2-carboxylate
• 198969-28-7

• MDL： MFCD29035095
• Inchi： 1S/C18H23NO6/c1-18(2,3)25-17(22)19-11-13(10-14(19)16(21)23-4)24-15(20)12-8-6-5-7-9-12/h5-9,13-14H,10-11H2,1-4H3/t13-,14+/m0/s1
• InChI Key： HCMBKFLKTBCNNU-UONOGXRCSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@@H]1CN(C(=O)OC(C)(C)C)[C@@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 349.15253745Da
• Monoisotopic Mass: 349.15253745Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 82.1Ų

Additional information on (2R,4S)-1-tert-butyl 2-methyl 4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate

Recent Advances in the Study of (2R,4S)-1-tert-butyl 2-methyl 4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate (CAS: 198969-28-7)

The compound (2R,4S)-1-tert-butyl 2-methyl 4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate (CAS: 198969-28-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential applications in medicine.

One of the most notable advancements in the study of (2R,4S)-1-tert-butyl 2-methyl 4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate is its application in the synthesis of novel protease inhibitors. Proteases play a critical role in various physiological and pathological processes, making them attractive targets for drug development. Researchers have successfully utilized this compound as a chiral building block to construct complex molecular architectures with high enantiomeric purity. The stereochemical control offered by this intermediate has enabled the development of potent and selective inhibitors, which are currently being evaluated in preclinical studies for their efficacy against diseases such as cancer and viral infections.

In addition to its synthetic utility, recent investigations have explored the biological activity of (2R,4S)-1-tert-butyl 2-methyl 4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate itself. Preliminary studies suggest that this compound may exhibit moderate inhibitory activity against certain enzymes, although further research is needed to fully elucidate its mechanism of action and therapeutic potential. The compound's unique structural features, including the presence of a benzoyloxy group and a pyrrolidine ring, are believed to contribute to its bioactivity, making it a promising candidate for further optimization and development.

Another area of interest is the scalable synthesis of (2R,4S)-1-tert-butyl 2-methyl 4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate. Recent efforts have focused on improving the efficiency and sustainability of its production, with researchers developing novel catalytic methods and green chemistry approaches. These advancements not only enhance the compound's accessibility for research and development but also align with the growing emphasis on environmentally friendly synthetic practices in the pharmaceutical industry.

Looking ahead, the continued exploration of (2R,4S)-1-tert-butyl 2-methyl 4-(benzoyloxy)pyrrolidine-1,2-dicarboxylate holds great promise for the discovery of new therapeutic agents. Its versatility as a synthetic intermediate and potential bioactivity make it a valuable tool in medicinal chemistry. Future research directions may include the development of derivatives with enhanced pharmacological properties, as well as the investigation of its interactions with biological targets at the molecular level. As the field progresses, this compound is likely to play an increasingly important role in the design and synthesis of next-generation drugs.